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Compound of Interest

2-Hydroxy-3-
Compound Name:
methoxypropanenitrile

Cat. No.: B2459871

Note on 2-Hydroxy-3-methoxypropanenitrile: Publicly available scientific literature and
patents provide limited specific information on the direct application of 2-Hydroxy-3-
methoxypropanenitrile as a precursor in organic synthesis. The following application notes
and protocols are based on structurally related and better-documented compounds: 3-
Methoxypropionitrile and the synthesis of S-2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid, a
key pharmaceutical intermediate. These examples provide insight into the reactivity and
synthetic utility of the methoxypropanenitrile scaffold.

3-Methoxypropionitrile as a Versatile Precursor

3-Methoxypropionitrile (CAS: 110-67-8) is a valuable building block in organic synthesis,
primarily utilized as an intermediate in the production of pharmaceuticals and as a specialized
solvent.[1][2] Its utility stems from the presence of both a nitrile group, which can be
hydrolyzed, reduced, or converted to other functional groups, and a methoxy ether linkage.

Applications:

o Pharmaceutical Intermediate: Serves as a starting material for the synthesis of various
pharmaceutical compounds.[1][2]

o Component in High-Power Lithium-lon Batteries.[2]
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» Solvent: Acts as a good solvent for plastic polymers.[2]

e Precursor to 3,3-Dialkoxypropionitriles: These are important intermediates for
pharmaceuticals like Cytosine and Vitamin B1 precursors.[3]

Experimental Protocol: General Synthesis of 3-
Methoxypropionitrile via Michael Addition

This protocol describes a general method for the synthesis of 3-methoxypropionitrile from
acrylonitrile and methanol, a classic example of a Michael addition.

Reaction Scheme:
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Step 1: Darzens Condensation
Benzophenone + Methyl Chloroacetate

odium Methoxide
Toluene

Step 2: Epoxide Ring Opening
Intermediate Il

oron Trifluoride Etherate
Methanol

Step 3: Hydrolysis
Intermediate Il

odium Hydroxide
Water

Step 4: Chiral Resolution
Racemic Acid (IV)

S)-(-)-alpha-Methylbenzylamine

Final Product
S-2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid (1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 3-Methoxypropionitrile | 110-67-8 [chemicalbook.com]

e 3.CN1243121A - Noval process for synthesizing 3,3-dialkoxyl propionitrile - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Application Notes and Protocols for
Methoxypropanenitrile Derivatives in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2459871#2-hydroxy-3-
methoxypropanenitrile-as-a-precursor-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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